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Compound of Interest

Compound Name:
2-chloro-N-ethyl-5-iodopyrimidin-

4-amine

CAS No.: 1093847-73-4

Cat. No.: B3211834

Get Quote

Abstract
This technical guide provides a comprehensive analysis of 5-iodo-2-chloropyrimidine (CAS:

32779-38-7), a high-value heterocyclic scaffold in medicinal chemistry and agrochemical

development.[1] Characterized by its orthogonal reactivity profile, this di-halogenated core

allows for precise, regioselective functionalization—enabling the rapid construction of complex

kinase inhibitors and nucleoside analogs. This document details its physicochemical properties,

divergent synthetic pathways (SNAr vs. Pd-catalyzed cross-coupling), and validated

experimental protocols, serving as a reference for drug discovery professionals.

Introduction: The Privileged Scaffold
In the landscape of drug discovery, the pyrimidine ring is designated as a "privileged scaffold"

due to its ability to mimic the purine base of ATP, making it ubiquitous in kinase inhibitors (e.g.,

Imatinib, Dasatinib).

5-Iodo-2-chloropyrimidine represents a strategic entry point into this chemical space. Its utility

stems from the electronic and steric differentiation between the two halogen substituents:
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C2-Position (Chlorine): Activated by the electron-deficient pyrimidine ring (due to the two

electronegative nitrogen atoms), rendering it highly susceptible to Nucleophilic Aromatic

Substitution (SNAr).

C5-Position (Iodine): A non-activated position for SNAr but highly reactive in Palladium-

catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira) due to the weak C-I bond

and facile oxidative addition.

This duality allows researchers to sequentially functionalize the ring—often installing a "hinge-

binding" motif at C2 and a hydrophobic "gatekeeper" residue at C5.

Physicochemical Properties
Understanding the baseline properties of the scaffold is critical for assay development and

formulation.
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Property Value Notes

IUPAC Name 5-Chloro-2-iodopyrimidine

Note: Often referred to by the

reverse numbering in synthesis

contexts depending on priority

rules, but 5-iodo-2-chloro is the

standard commercial

designation.[2]

CAS Number 32779-38-7 Primary identifier.[1][3][4][5][6]

Molecular Weight 240.43 g/mol
Ideal for fragment-based drug

design (FBDD).

Appearance Off-white to dark brown solid
Color darkens upon light

exposure (iodine liberation).

Melting Point 103–107 °C Crystalline solid.

Solubility DMSO, DMF, Methanol, DCM

Low solubility in water;

requires organic co-solvents

for aqueous couplings.

Storage 2–8 °C, Protect from light
Light sensitive. Degradation

releases corrosive HI/I₂.

Synthetic Accessibility & Reactivity Profile
The core value of this scaffold lies in its Orthogonal Reactivity. The distinct electronic

environments of C2 and C5 allow for controlled sequential reactions without the need for

protecting groups.

Reactivity Map
The following diagram illustrates the divergent pathways available for this scaffold.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-iodopyrimidine
https://www.chemimpex.com/products/24348
https://www.hsppharma.com/apis-and-intermediates/2-chloro-5-iodopyrimidine-cas-32779-38-7.html
https://www.sigmaaldrich.com/SE/en/product/aldrich/syx00335
https://www.echemi.com/sds/2-chloro-5-iodopyrimidine-pd1805143296.html
https://www.fishersci.com/store/msds?partNumber=AAH6342303&productDescription=2-CHLORO-5-IODOPYRIMIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3211834?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism Key

5-Iodo-2-chloropyrimidine
(Starting Material)

2-Amino-5-iodopyrimidine
(Intermediate A)

Path A (C2-Selective)
SNAr w/ Amine

(Nucleophilic Attack)

2-Chloro-5-arylpyrimidine
(Intermediate B)

Path B (C5-Selective)
Suzuki Coupling

(Pd Oxidative Addition)

2-Amino-5-arylpyrimidine
(Kinase Inhibitor)

Suzuki Coupling (C5)
w/ Aryl Boronic Acid

SNAr w/ Amine

C2-Cl: Activated for SNAr (e- deficient)

C5-I: Activated for Pd-Catalysis (Weak Bond)

Click to download full resolution via product page

Caption: Orthogonal functionalization pathways. Path A is preferred for kinase inhibitors to

prevent hydrolysis of the C2-Cl bond during aqueous coupling.

Mechanistic Insight
Path A (SNAr First): This is the standard route for kinase inhibitors. The C2-Cl is displaced by

an amine (e.g., aniline) to form the hinge-binding motif. The Iodine atom at C5 is robust and

survives these conditions, remaining available for subsequent cross-coupling.

Path B (Suzuki First): Palladium inserts into the C-I bond (oxidative addition) much faster

than the C-Cl bond. This allows for C5-arylation while leaving the C2-Cl intact. However, care

must be taken: the basic conditions of Suzuki coupling (e.g., K₂CO₃/H₂O) can sometimes

hydrolyze the C2-Cl to a C2-OH (pyrimidone), reducing yield.

Key Applications in Drug Discovery[1][7][8][9]
Kinase Inhibitors (Oncology)
Derivatives of 5-iodo-2-chloropyrimidine are precursors to Type I and Type II kinase inhibitors.
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Mechanism: The pyrimidine N1 and the C2-amino group (installed via SNAr) form a

bidentate hydrogen bond with the kinase hinge region (e.g., Met318 in c-Src).

Optimization: The C5-iodo group is replaced via Suzuki coupling with bulky aryl groups to

access the hydrophobic "back pocket" or "gatekeeper" region, improving selectivity.

Nucleoside Analogs (Antivirals)
While often starting from sugar-modified pyrimidines, the 5-iodo-2-chloro scaffold serves as a

base for non-nucleoside reverse transcriptase inhibitors (NNRTIs) or for modifying the

nucleobase prior to glycosylation.

Experimental Protocols
Protocol A: Regioselective SNAr at C2
Objective: Synthesis of 2-amino-5-iodopyrimidine derivatives. Scope: Installation of the hinge-

binding element.

Reagents: 5-iodo-2-chloropyrimidine (1.0 equiv), Amine (1.1 equiv), DIPEA (2.0 equiv).

Solvent: Isopropanol (IPA) or n-Butanol.

Conditions:

Dissolve 5-iodo-2-chloropyrimidine in IPA (0.5 M concentration).

Add DIPEA and the amine.

Heat to reflux (80–100 °C) for 2–4 hours. Note: Electron-poor anilines may require acid

catalysis (HCl in dioxane) instead of base.

Workup: Cool to RT. The product often precipitates. Filter and wash with cold IPA/water. If

soluble, evaporate and purify via silica flash chromatography (Hexane/EtOAc).

Protocol B: Suzuki-Miyaura Coupling at C5
Objective: Arylation of the C5 position. Scope: Library generation for SAR (Structure-Activity

Relationship) studies.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3211834?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents: 5-iodo-derivative (1.0 equiv), Arylboronic acid (1.2 equiv), Pd(dppf)Cl₂·DCM (0.05

equiv), K₂CO₃ (2.5 equiv).

Solvent: 1,4-Dioxane : Water (4:1 ratio).[7] Degassing is critical.

Conditions:

Charge a reaction vial with the halide, boronic acid, and base.[8][9]

Evacuate and backfill with Nitrogen (3x).

Add degassed solvent and the Pd catalyst.[8][9][7]

Heat at 80–90 °C for 4–12 hours.

Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄.

Purification: Silica gel chromatography.

Note on Selectivity: If performing this on the di-halo starting material (Path B), limit the

temperature to 60 °C and use strictly 1.05 equiv of boronic acid to prevent double coupling or

C2-activation.

Safety & Handling (EHS)
Hazard Classification:

Acute Toxicity: Harmful if swallowed (H302).[10][11]

Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[5][11][12]

STOT: May cause respiratory irritation (H335).[11][12]

Critical Precautions:

Light Sensitivity: Store in amber vials. Darkening indicates decomposition into iodine (

) and hydrogen iodide (
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), which are corrosive and toxic.

Cross-Contamination: As a potent electrophile, avoid contact with skin. Use double nitryl

gloves.

Waste: Dispose of as halogenated organic waste. Do not mix with strong oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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